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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819576 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical waste is paramount for laboratory safety and environmental protection. When dealing

with novel or less-documented compounds like Regelidine, a natural product isolated from the

stems of Tripterygium regelii, specific disposal protocols are often unavailable. In such cases, it

is crucial to treat the substance as potentially hazardous and adhere to established best

practices for chemical waste management.

Regelidine, with the Chemical Abstracts Service (CAS) number 114542-54-0 and molecular

formula C35H37NO8, lacks a readily available Safety Data Sheet (SDS) with specific disposal

instructions. Therefore, the following guidelines are based on general principles for the disposal

of uncharacterized research-grade chemicals. Always consult with your institution's

Environmental Health and Safety (EHS) department before proceeding with any disposal

protocol.

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the absence of specific toxicity data for Regelidine, a cautious approach is necessary.

Assume the compound is hazardous and handle it with appropriate personal protective

equipment.

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of Regelidine is through a licensed

hazardous waste contractor. Do not attempt to neutralize or dispose of this chemical down the

drain.

Waste Collection:

Collect all Regelidine waste, including contaminated materials such as pipette tips,

gloves, and absorbent paper, in a designated and clearly labeled hazardous waste

container.

Waste Segregation:

Do not mix Regelidine waste with other waste streams unless their compatibility is known

and has been approved by your EHS department. Incompatible chemicals can react

violently, producing heat or toxic gases.

Container Management:

Use a container that is compatible with the chemical waste. Often, the original container is

the best choice.

The container must be in good condition, with a secure, tight-fitting lid to prevent leaks.

Label the container clearly with the words "Hazardous Waste," the full chemical name

"Regelidine," and the date when the first waste was added.

Keep the waste container closed at all times, except when adding waste.
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Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be away from general lab traffic and incompatible materials.

Ensure the storage area has secondary containment to capture any potential leaks.

Spill and Emergency Procedures:

In the event of a spill, immediately alert others in the area.

Wearing the appropriate PPE, contain the spill using an absorbent material like chemical

spill pads or vermiculite.

Carefully collect the absorbent material and place it in the designated Regelidine
hazardous waste container.

Clean the spill area with a suitable detergent and water.

Report the spill to your laboratory supervisor and EHS department.

Waste Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for a waste pickup. Provide them with all necessary information

about the waste.

Quantitative Data for Hazardous Waste Handling
The following table summarizes key quantitative parameters for the safe handling and storage

of chemical waste in a laboratory setting.
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Parameter Guideline

Container Fill Level
Do not fill beyond 90% capacity to allow for

expansion.

Storage Duration
Follow institutional and local regulations for

storage time limits.

Secondary Containment
Must be large enough to hold the entire contents

of the largest container.

Regelidine Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Regelidine.
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Preparation & Handling
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Spill Response
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Regelidine waste.
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To cite this document: BenchChem. [Navigating the Unknown: Proper Disposal Procedures
for Regelidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819576#regelidine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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